Cas no 436099-82-0 (1-[[(1R)-1-cyclohex-3-enyl]methyl]-2,3,5,6-tetrahydropyrazine)

• Product name: 1-[[(1R)-1-cyclohex-3-enyl]methyl]-2,3,5,6-tetrahydropyrazine
• CAS No: 436099-82-0
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 332116
• PubChem ID: 3150600

1-[[(1R)-1-cyclohex-3-enyl]methyl]-2,3,5,6-tetrahydropyrazine Chemical and Physical Properties

Names and Identifiers

• 1-[[(1R)-1-cyclohex-3-enyl]methyl]-2,3,5,6-tetrahydropyrazine
• 1-CYCLOHEX-3-ENYLMETHYL-PIPERAZINE
• 1-Cyclohex-3-enylmethyl-piperazine trifluoroacetate
• BAS 04443812
• 1-(cyclohex-3-en-1-ylmethyl)piperazine
• CS-0270790
• EN300-1842921
• AKOS017452794
• 1-cyclohex-3-enylmethyl-piperazine, AldrichCPR
• 436099-82-0
• AKOS000300151
• 1-(3-Cyclohexen-1-ylmethyl)piperazine
• Oprea1_378252
• 57184-46-0
• 1-[(cyclohex-3-en-1-yl)methyl]piperazine
• DTXSID101285799
• HMS1681J20
• CHEMBL1740152
• WAY-308841-A
• Oprea1_229056
• SCHEMBL9870445

• MDL： MFCD06800453
• Inchi： InChI=1S/C11H20N2.C2HF3O2/c1-2-4-11(5-3-1)10-13-8-6-12-7-9-13;3-2(4,5)1(6)7/h1-2,11-12H,3-10H2;(H,6,7)
• InChI Key： USLGPXVCHBYELJ-UHFFFAOYSA-N
• SMILES： C1=CCC(CC1)CN2CCNCC2.C(=O)(C(F)(F)F)O

Computed Properties

• Exact Mass: 180.16300
• Monoisotopic Mass: 180.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 274.5°C at 760 mmHg
• Flash Point: 111°C
• PSA: 15.27000
• LogP: 1.51460